N-[(3,5-dimethyl-1-phenylpyrazol-4-yl)methyl]-1-(6-methoxypyridin-3-yl)methanamine

• IUPAC Name: N-[(3,5-dimethyl-1-phenylpyrazol-4-yl)methyl]-1-(6-methoxypyridin-3-yl)methanamine
• InChI: InChI=1S/C19H22N4O/c1-14-18(13-20-11-16-9-10-19(24-3)21-12-16)15(2)23(22-14)17-7-5-4-6-8-17/h4-10,12,20H,11,13H2,1-3H3
• InChI Key: HATGYIHEAWISJV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C2=CC=CC=C2)C)CNCC3=CN=C(C=C3)OC
• Molecular Formula: C19H22N4O
• Molecular Weight: 322.4 g/mol

Description

N-[(3,5-dimethyl-1-phenylpyrazol-4-yl)methyl]-1-(6-methoxypyridin-3-yl)methanamine is a complex organic compound that features a pyrazole ring substituted with phenyl and dimethyl groups, linked to a methanamine group, which is further connected to a methoxypyridine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(3,5-dimethyl-1-phenylpyrazol-4-yl)methyl]-1-(6-methoxypyridin-3-yl)methanamine typically involves multi-step organic reactions. One common approach is to start with the preparation of the pyrazole ring, followed by the introduction of the phenyl and dimethyl groups. The methanamine linkage is then formed, and finally, the methoxypyridine ring is attached.

Preparation of Pyrazole Ring: The pyrazole ring can be synthesized through the reaction of hydrazine with a 1,3-diketone under acidic or basic conditions.

Substitution with Phenyl and Dimethyl Groups: The pyrazole ring is then subjected to electrophilic aromatic substitution reactions to introduce the phenyl and dimethyl groups.

Formation of Methanamine Linkage: The intermediate compound is reacted with formaldehyde and a secondary amine to form the methanamine linkage.

Attachment of Methoxypyridine Ring: The final step involves the nucleophilic substitution reaction to attach the methoxypyridine ring to the methanamine group.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for reaction conditions, and the use of catalysts to improve yield and reduce reaction times.

Chemical Reactions Analysis

Types of Reactions

N-[(3,5-dimethyl-1-phenylpyrazol-4-yl)methyl]-1-(6-methoxypyridin-3-yl)methanamine can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophilic substitution using sodium hydride in dimethyl sulfoxide (DMSO).

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted derivatives with various functional groups.

Scientific Research Applications

N-[(3,5-dimethyl-1-phenylpyrazol-4-yl)methyl]-1-(6-methoxypyridin-3-yl)methanamine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials with specific properties, such as polymers or catalysts.

Mechanism of Action

The mechanism of action of N-[(3,5-dimethyl-1-phenylpyrazol-4-yl)methyl]-1-(6-methoxypyridin-3-yl)methanamine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact mechanism can vary depending on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

• N-[(3,5-dimethyl-1-phenylpyrazol-4-yl)methyl]-1-(6-chloropyridin-3-yl)methanamine
• N-[(3,5-dimethyl-1-phenylpyrazol-4-yl)methyl]-1-(6-hydroxypyridin-3-yl)methanamine

Uniqueness

N-[(3,5-dimethyl-1-phenylpyrazol-4-yl)methyl]-1-(6-methoxypyridin-3-yl)methanamine is unique due to the presence of the methoxypyridine ring, which can impart specific electronic and steric properties, influencing its reactivity and interactions with biological targets. This makes it distinct from similar compounds with different substituents on the pyridine ring.